N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: N-methyl-1-(4-methyl-1,3-dioxan-2-yl)methanamine
• InChI: InChI=1S/C7H15NO2/c1-6-3-4-9-7(10-6)5-8-2/h6-8H,3-5H2,1-2H3
• InChI Key: DNRYYAYMAQUJBY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC(O1)CNC

Description

N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-bromomethyl-4-methyl-1,3-dioxane (160 grams) and 40% aqueous methylamine (150 ml) were charged into a pressure vessel and agitated for a period of about 6 hours at a temperature of about 50° C. under autogeneous pressure. The reaction mixture was cooled to room temperature and sodium hydroxide (40 grams) was added. The reaction mixture was then extracted with methylene chloride. The extract was dried and the methylene chloride stripped off using a rotary evaporator to yield the desired product N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine.

Synthesis routes and methods II

Procedure details